Cas no 171745-13-4 (Compound 56)

Compound 56 structure
Compound 56 structure
Product Name:Compound 56
CAS No:171745-13-4
MF:C18H18BrN3O2
MW:388.2584233284
CID:1066514
PubChem ID:2857
Update Time:2025-04-20

Compound 56 Chemical and Physical Properties

Names and Identifiers

    • 4-[(3-BROMOPHENYL)AMINO]-6,7-DIETHOXYQUINAZOLINE
    • (3-Bromophenyl)-(6,7-diethoxyquinazolin-4-yl)-amine
    • 4-(3'-bromoanilino)-6,7-diethoxyquinazoline
    • AC1L1EMN
    • CHEMBL35820
    • compound 56
    • CTK6G1384
    • K00042
    • PD153035 Analog 56
    • SureCN3008965
    • YXOXHAUUTIOBDA-UHFFFAOYSA-
    • N-(3-Bromophenyl)-6,7-diethoxy-4-quinazolinamine
    • N-(3-broMophenyl)-6,7-diethoxyquinazolin-4-aMine
    • HMS3229C09
    • BCP08039
    • BDBM3556
    • InChI=1/C18H18BrN3O2/c1-3-23-16-9-14-15(10-17(16)24-4-2)20-11-21-18(14)22-13-7-5-6-12(19)8-13/h5-11H,3-4H2,1-2H3,(H,20,21,22)
    • compound 56 [PMID: 8568816]
    • DTXSID40274389
    • Compound 56 - CAS 171745-13-4
    • SR-02000000170-1
    • ICX5609213
    • HY-103437
    • SCHEMBL3008965
    • Q27076723
    • CS-0027885
    • WGA74513
    • SR-02000000170
    • GTPL5956
    • J-010751
    • 171745-13-4
    • EGFR-IN-80
    • 4-Quinazolinamine, N-(3-bromophenyl)-6,7-diethoxy-
    • DB-367167
    • CCG-206742
    • SR-02000000170-2
    • SDCCGSBI-0086665.P003
    • Compound 56
    • Inchi: 1S/C18H18BrN3O2/c1-3-23-16-9-14-15(10-17(16)24-4-2)20-11-21-18(14)22-13-7-5-6-12(19)8-13/h5-11H,3-4H2,1-2H3,(H,20,21,22)
    • InChI Key: YXOXHAUUTIOBDA-UHFFFAOYSA-N
    • SMILES: BrC1=CC=CC(=C1)NC1=C2C=C(C(=CC2=NC=N1)OCC)OCC

Computed Properties

  • Exact Mass: 387.05834
  • Monoisotopic Mass: 387.05824g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 6
  • Complexity: 387
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.8
  • Topological Polar Surface Area: 56.3Ų

Experimental Properties

  • Density: 1.420±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: Not available
  • Boiling Point: 492.6±45.0 °C at 760 mmHg
  • Flash Point: 251.7±28.7 °C
  • Solubility: Insuluble (3.3E-4 g/L) (25 ºC),
  • PSA: 56.27
  • Vapor Pressure: 0.0±1.3 mmHg at 25°C

Compound 56 Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.
ajci9916-5mg
Compound 56
171745-13-4 98%
5mg
¥1199.00 2023-09-09
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.
ajci9916-500ug
Compound 56
171745-13-4 98%
500ug
¥416.00 2023-09-09
TRC
C643503-500μg
Compound 56
171745-13-4
500μg
$ 253.00 2023-04-17
TRC
C643503-1000μg
Compound 56
171745-13-4
1mg
$ 391.00 2023-04-17
SHENG KE LU SI SHENG WU JI SHU
sc-203430-500 µg
Compound 56,
171745-13-4 ≥97%
500µg
¥1,233.00 2023-07-10
TRC
C643503-500µg
Compound 56
171745-13-4
500µg
$253.00 2023-05-18
TRC
C643503-1000µg
Compound 56
171745-13-4
1000µg
$391.00 2023-05-18
SHENG KE LU SI SHENG WU JI SHU
sc-203430-500µg
Compound 56,
171745-13-4 ≥97%
500µg
¥1233.00 2023-09-05
1PlusChem
1P00AP9X-1mg
4-[(3-BROMOPHENYL)AMINO]-6,7-DIETHOXYQUINAZOLINE
171745-13-4 ≥95%
1mg
$555.00 2025-02-25
A2B Chem LLC
AE98517-1mg
4-[(3-BROMOPHENYL)AMINO]-6,7-DIETHOXYQUINAZOLINE
171745-13-4 ≥95%
1mg
$407.00 2024-04-20
Recommended suppliers
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司